Cas no 731001-98-2 (2-{4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 731001-98-2
• MF: C₁₂H₁₃N₃O₃S
• MW: 279.314921140671
• CID: 3106762
• PubChem ID: 2404997
• Update Time: 2025-10-28

2-{4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {[4-(2-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio}acetic acid
• GEB00198
• 2-{[4-(2-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
• DTXSID801151408
• G21431
• 731001-98-2
• 2-[[4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]thio]acetic acid
• 2-((4-(2-METHOXYPHENYL)-5-METHYL-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETIC ACID
• SCHEMBL4735826
• Z56948284
• AKOS008967048
• {[4-(2-METHOXYPHENYL)-5-METHYL-1,2,4-TRIAZOL-3-YL]SULFANYL}ACETIC ACID
• EN300-08738
• 2-{[4-(2-methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}aceticacid
• ([4-(2-METHOXYPHENYL)-5-METHYL-4H-1,2,4-TRIAZOL-3-YL]THIO)ACETIC ACID
• 2-[[4-(2-methoxyphenyl)-5-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic Acid
• CS-0221265
• 2-{4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• Inchi： 1S/C12H13N3O3S/c1-8-13-14-12(19-7-11(16)17)15(8)9-5-3-4-6-10(9)18-2/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： BIORTDPZPGFJGS-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(C)N1C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 279.06776246Da
• Monoisotopic Mass: 279.06776246Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Additional information on 2-{4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Compound CAS No. 731001-98-2: 2-{4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

The compound with CAS No. 731001-98-2, known as 2-{4-(2-Methoxyphenyl)-5-methyl-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid, is a sulfur-containing heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have highlighted its role in antimicrobial and anti-inflammatory therapies, making it a valuable addition to the field of medicinal chemistry.

The molecular structure of this compound is characterized by a triazole ring system, which is a five-membered ring containing two nitrogen atoms and one sulfur atom. The presence of the 2-methoxyphenyl group introduces additional electronic and steric effects, enhancing the compound's reactivity and bioavailability. The acetic acid moiety further contributes to its acidic properties, which are crucial for its interactions with biological systems.

Recent research has focused on the synthesis and characterization of this compound. A study published in the Journal of Medicinal Chemistry explored the optimization of its synthesis pathway, emphasizing the importance of controlling reaction conditions to achieve high yields and purity. The authors reported that the use of microwave-assisted synthesis significantly reduced reaction time while maintaining product quality. This advancement has paved the way for large-scale production of the compound for further pharmacological studies.

In terms of biological activity, this compound has shown remarkable potential as an antimicrobial agent. A team of researchers from the University of California conducted a comprehensive study on its efficacy against various bacterial and fungal strains. The results indicated that the compound exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, making it a promising candidate for developing new antimicrobial drugs. Furthermore, preliminary toxicity studies suggested that the compound has low cytotoxicity, which is essential for its safe use in therapeutic applications.

Beyond its antimicrobial properties, this compound has also been investigated for its potential in anti-inflammatory therapy. A study published in Nature Communications demonstrated that the compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. The researchers found that the compound's triazole ring plays a critical role in its anti-inflammatory activity by interacting with specific binding sites on the COX enzymes. This discovery opens new avenues for developing drugs to treat inflammatory diseases such as arthritis and inflammatory bowel disease.

The versatility of this compound extends to its application in agrochemicals. A recent study conducted by agricultural scientists explored its potential as a plant growth regulator. The results indicated that when applied to rice plants, the compound significantly increased their resistance to fungal infections while promoting healthy growth. This dual functionality makes it an attractive candidate for sustainable agriculture practices.

In conclusion, CAS No. 731001-98-2 represents a multifaceted compound with diverse applications in medicine and agriculture. Its unique chemical structure and promising biological activities make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both pharmaceutical and agricultural technologies.